(2,6-difluorobenzyl)(2,3-dimethoxybenzyl)amine

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-1-(2,3-dimethoxyphenyl)methanamine
• InChI: InChI=1S/C16H17F2NO2/c1-20-15-8-3-5-11(16(15)21-2)9-19-10-12-13(17)6-4-7-14(12)18/h3-8,19H,9-10H2,1-2H3
• InChI Key: JFNHGSCEMGZONX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CNCC2=C(C=CC=C2F)F
• Molecular Formula: C16H17F2NO2
• Molecular Weight: 293.31 g/mol

Description

Synthesis Analysis

The synthesis of related difluorobenzylamines involves fluorinating reagents like ∝,∝ -difluorobenzyl(dimethyl)amine (DBDA) to replace hydroxyl groups in alcohols and carboxylic acids with fluorine atoms, as studied by Dmowski and Kamiński (1983) in the Journal of Fluorine Chemistry (Dmowski & Kamiński, 1983). This process could be similar to the one used for synthesizing (2,6-difluorobenzyl)(2,3-dimethoxybenzyl)amine.

Molecular Structure Analysis

The molecular structure of similar compounds can be elucidated using techniques like X-ray diffraction analysis. For example, Hema et al. (2020) used single crystal X-ray diffraction to confirm the 3D molecular structure of a novel compound, indicating potential methodologies for structural analysis of (2,6-difluorobenzyl)(2,3-dimethoxybenzyl)amine (Hema et al., 2020).

Chemical Reactions and Properties

The chemical reactions and properties of difluorobenzylamine derivatives are influenced by various factors. For instance, the reaction of difluorocarbene with primary amines to produce isocyanides, as studied by Yi-Xin Si, Peng-Fei Zhu, and Song-Lin Zhang (2020) in Organic Letters, could be relevant to understanding the reactions involving (2,6-difluorobenzyl)(2,3-dimethoxybenzyl)amine (Si, Zhu, & Zhang, 2020).

Physical Properties Analysis

Physical properties like solubility, melting point, and stability can be assessed through experimental studies. For related compounds, research by Chung and Hsiao (2008) on fluorinated polyimides offers insights into methods for analyzing physical properties, including solubility and thermal stability (Chung & Hsiao, 2008).

Chemical Properties Analysis

The chemical properties, including reactivity and interactions with other substances, can be explored through various chemical reactions. For example, the study of difluorocarbene-mediated reactions with amines by Xingxing Ma, Jianke Su, and Q. Song (2023) in Accounts of Chemical Research might provide a basis for understanding the chemical properties of (2,6-difluorobenzyl)(2,3-dimethoxybenzyl)amine (Ma, Su, & Song, 2023).

Mechanism of Action

Without specific information, it’s hard to predict the mechanism of action of this compound. If it were a drug, its mechanism would depend on its structure and the target it interacts with in the body.

Future Directions

The study of new compounds like this one is crucial for the development of new drugs and materials. Future research could involve synthesizing this compound and studying its properties and potential applications.